Cas no 2029291-43-6 (2-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole)

• Product Name: 2-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole
• CAS No: 2029291-43-6
• MF: C₁₁H₁₂N₂S₂
• MW: 236.356379508972
• CID: 5861645
• PubChem ID: 165717085
• Update Time: 2025-10-20

2-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole
• 2029291-43-6
• 2-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole
• EN300-1074967

• Inchi： 1S/C11H12N2S2/c1-7-13-6-10(15-7)11-8-3-5-14-9(8)2-4-12-11/h3,5-6,11-12H,2,4H2,1H3
• InChI Key： FTAXUANBPDQNOG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1=CN=C(C)S1

Computed Properties

• Exact Mass: 236.04419074g/mol
• Monoisotopic Mass: 236.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1,3-thiazole

Comprehensive Overview of 2-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole (CAS No. 2029291-43-6)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, the compound 2-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole (CAS No. 2029291-43-6) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule, which combines a thienopyridine core with a methyl-substituted thiazole moiety, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

The structural complexity of 2-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole offers multiple sites for chemical modification, making it a versatile intermediate in organic synthesis. Its thieno[3,2-c]pyridine component is known for its electron-rich characteristics, which can enhance binding affinity to biological targets. Meanwhile, the methyl-thiazole group contributes to improved metabolic stability—a critical factor in drug development. These features address frequent search queries like "how to improve drug bioavailability" and "heterocyclic compounds in drug design", reflecting industry priorities.

Recent publications highlight the compound's potential in addressing neurodegenerative disorders and inflammatory conditions, topics ranking high in academic searches. The thienopyridine-thiazole hybrid structure shows intriguing interactions with enzymes involved in oxidative stress pathways, a hot topic in anti-aging research and mitochondrial dysfunction studies. This positions CAS No. 2029291-43-6 as relevant to trending discussions about neuroprotection and cellular repair mechanisms.

From a synthetic chemistry perspective, the preparation of 2-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole typically involves multi-step reactions including cyclization and cross-coupling methodologies. Advanced techniques like microwave-assisted synthesis (a frequently searched optimization method) have been employed to improve yields. The compound's crystallographic data and HPLC purity profiles are often requested by quality control specialists, indicating practical industrial applications.

Environmental and safety studies confirm that this compound falls outside regulatory concerns, making it attractive for sustainable chemistry initiatives—a growing focus area evidenced by search terms like "green chemistry heterocycles". Its stability under physiological conditions also answers common queries about compound degradation pathways. As research continues, CAS No. 2029291-43-6 may emerge as a key player in developing next-generation small molecule therapeutics, particularly for conditions requiring blood-brain barrier penetration—another trending research challenge.

The commercial availability of 2-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1,3-thiazole through specialty chemical suppliers has facilitated broader academic investigation. Patent analyses reveal growing IP activity around related structures, reflecting the compound's structure-activity relationship (SAR) potential. This aligns with frequent searches for "scaffold hopping strategies" and "privileged structures in medicinal chemistry", demonstrating its relevance to modern drug discovery paradigms.